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Compound of Interest

Compound Name: H-Arg-OEt 2 HCl

CAS No.: 36589-29-4

Cat. No.: B555090 Get Quote

L-Arginine Ethyl Ester Dihydrochloride[1][2][3]
Part 1: Executive Technical Summary
H-Arg-OEt · 2 HCl (L-Arginine ethyl ester dihydrochloride) is a specialized amino acid derivative

widely utilized in peptide synthesis, nitric oxide (NO) research, and biomaterials engineering.

Unlike free L-Arginine, the ethyl ester modification masks the C-terminal carboxyl group,

significantly altering its physicochemical properties—most notably enhancing membrane

permeability and lipophilicity while retaining high water solubility due to the dihydrochloride salt

form.

Critical Operational Insight: The "2 HCl" designation is not merely a formality; it indicates that

this compound carries two equivalents of hydrochloric acid per molecule. Upon dissolution in

water or aqueous buffers, it generates a highly acidic solution (estimated pH < 3.0 at high

concentrations). Researchers using this for biological assays (e.g., cell culture) must include a

neutralization step to prevent acid-induced cytotoxicity, a common experimental artifact often

mistaken for compound toxicity.

Part 2: Physicochemical Specifications
The following data aggregates validated parameters from multiple certificates of analysis and

chemical registries.
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Parameter Specification Technical Note

Chemical Name
L-Arginine ethyl ester

dihydrochloride

Ethyl (2S)-2-amino-5-

guanidinopentanoate

dihydrochloride

CAS Number 36589-29-4
Distinct from L-Arginine HCl

(1119-34-2)

Molecular Formula C₈H₁₈N₄O₂ · 2 HCl
Stoichiometry is critical for

molarity calculations.

Molecular Weight 275.18 g/mol
Includes the weight of two HCl

molecules.

Appearance
White to off-white crystalline

powder

Hygroscopic nature leads to

clumping if exposed to

moisture.

Solubility

Water: >100 mg/mL (Freely

Soluble)DMSO:

SolubleEthanol: Slightly

Soluble

Solubility is pH-dependent;

free base is more lipophilic.

Melting Point Not Distinct (Decomposes)

Typically decomposes >200°C;

specific MP varies by

purity/solvate.

Acidity (pKa) Solution pH < 3.0 (unbuffered)
Requires buffering for

physiological applications.

Part 3: Hazard Identification & Toxicology Logic
While this specific CAS is often classified as "Not a hazardous substance" under GHS (OSHA

29 CFR 1910.1200) by major suppliers like Sigma-Aldrich [1], this classification assumes bulk

inertness. In a research context, the following Risk Logic applies:

The "Hidden" Hazard: Acidity
Mechanism: Hydrolysis of the dihydrochloride salt releases H⁺ ions.
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Risk: Contact with mucous membranes (eyes, respiratory tract) can cause irritation not

because of the arginine, but due to the local acidic environment.

Mitigation: Treat as a mild acid corrosive. Wear safety glasses and gloves during weighing

and solubilization.

Physiological Bioactivity
Mechanism: H-Arg-OEt is a substrate for Nitric Oxide Synthase (NOS) and can act as a NO

donor prodrug.

Risk: Inadvertent systemic absorption (inhalation of dust) could theoretically modulate blood

pressure (vasodilation), though occupational risk is low.

Status:For Research Use Only (RUO). Not for human consumption or therapeutic use

without regulatory approval.

Part 4: Operational Protocols
Storage & Stability

Condition: Store at -20°C.

Environment: Keep tightly sealed with desiccant.

Rationale: The ester bond is susceptible to hydrolysis (reverting to L-Arginine and Ethanol) in

the presence of moisture, especially if the pH drifts. The HCl salt is hygroscopic; moisture

absorption accelerates degradation.

Solubilization & Neutralization Workflow
For biological applications (e.g., adding to cell culture media), you cannot simply dissolve and

add. You must neutralize the HCl.[1]
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Start: Weigh H-Arg-OEt · 2 HCl

Dissolve in dH2O
(Target Conc: 10-100 mM)

Critical Check: Measure pH
(Expect pH < 3.0)

Neutralization Step:
Titrate with 1N NaOH

Target pH 7.2 - 7.4

 Mandatory for Bio-Assays

Sterilization:
0.22 µm PES Filter

Ready for Assay
(Use immediately)

Click to download full resolution via product page

Figure 1: Validated workflow for preparing physiological solutions of Arginine Ethyl Ester 2HCl,

emphasizing the critical neutralization step.

Synthesis Application: Deprotection
In peptide synthesis, the ethyl ester (OEt) serves as a C-terminal protecting group.
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Removal: Saponification using dilute base (LiOH or NaOH) in methanol/water.

Caution: Strong basic conditions can lead to racemization. Controlled enzymatic hydrolysis

(e.g., using esterases) is an alternative for sensitive peptides.

Part 5: Emergency Response & Disposal
This protocol is based on the chemical's acidic nature and standard laboratory prudence.

Scenario Response Protocol Mechanism of Action

Eye Contact
Rinse immediately with water

for 15+ mins. Lift eyelids.

Dilutes acidity; prevents

corneal etching from HCl.

Skin Contact

Wash with soap and copious

water. Remove contaminated

clothing.

Neutralizes surface acidity;

prevents dermatitis.

Inhalation
Move to fresh air. If breathing

is difficult, give oxygen.

Clears airway of acidic dust

particles.

Spill Cleanup

Sweep up (avoid dust). Place

in container. Wipe area with

damp cloth.

Mechanical removal. Water

solubilizes residue for wiping.

Disposal

Dissolve in water, neutralize to

pH 6-8, then drain (if local regs

allow) or chemical waste.

Neutralization renders the salt

largely benign (Arginine +

Chloride).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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